Cas no 2171755-91-0 (1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid)

• Product Name: 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid
• CAS No: 2171755-91-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6232262
• PubChem ID: 165548079
• Update Time: 2025-10-18

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid
• EN300-1519375
• 1-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanoyl}azetidine-2-carboxylic acid
• 2171755-91-0

• Inchi： 1S/C28H26N2O5/c31-26(30-15-14-25(30)27(32)33)13-12-18-6-5-7-19(16-18)29-28(34)35-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-11,16,24-25H,12-15,17H2,(H,29,34)(H,32,33)
• InChI Key： XBXPRMSCCAVXOB-UHFFFAOYSA-N
• SMILES： OC(C1CCN1C(CCC1C=CC=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid

Comprehensive Overview of 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid (CAS No. 2171755-91-0)

1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid (CAS No. 2171755-91-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure, featuring an azetidine-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling reactions, drug discovery, and bioconjugation techniques.

The growing interest in peptide-based drugs and targeted therapies has heightened the demand for high-purity intermediates like 1-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanoyl}azetidine-2-carboxylic acid. Its Fmoc-protected amino group ensures stability during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. This aligns with the trend toward green chemistry and sustainable manufacturing, as SPPS minimizes solvent waste compared to traditional methods.

Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are essential for characterizing this compound, addressing common queries about purity verification and structural confirmation. The compound’s azetidine ring also attracts attention in conformational studies, as constrained rings often enhance metabolic stability in drug candidates—a hot topic in medicinal chemistry optimization.

In the context of personalized medicine, derivatives of this molecule are explored for enzyme inhibition and receptor modulation. Its carboxylic acid functionality allows further derivatization, answering frequent searches about custom peptide modifications. Storage recommendations (typically -20°C under inert gas) and handling protocols are critical for maintaining its integrity, a practical concern for laboratories.

Beyond pharmaceuticals, this compound’s fluorenyl group sparks interest in material science, particularly for organic semiconductors and fluorescent probes. Such interdisciplinary applications reflect its versatility, matching the surge in searches for multifunctional biomaterials. Regulatory-compliant synthesis (following ICH guidelines) ensures its suitability for preclinical studies, addressing industry demands for GMP-grade intermediates.

Future research directions may explore its bioorthogonal reactivity for click chemistry applications or prodrug design, aligning with trends in precision therapeutics. As peptide therapeutics gain FDA approvals (e.g., for diabetes or oncology), intermediates like CAS 2171755-91-0 will remain pivotal—answering the persistent question: “How can complex peptides be synthesized efficiently?”